Bis(1H,1H,2H,2H-perfluorooctyl)maleate

Bis(1H,1H,2H,2H-perfluorooctyl)maleate is a highly specialized fluorinated diester utilized primarily as a comonomer in the synthesis of low-surface-energy polymers and amphiphobic coatings. Featuring two short-chain (C6F13) fluorotelomer tails flanking a central maleate double bond, this monomer is engineered to impart extreme hydrophobicity and oleophobicity to copolymer networks. In industrial procurement and advanced materials design, it is valued for its unique reactivity profile—specifically its reluctance to homopolymerize and its strong tendency to form strictly alternating copolymers with electron-rich vinyl monomers. This structural predictability ensures uniform distribution of fluorinated domains across the polymer backbone, making it a critical precursor for high-performance leveling agents, anti-cratering additives, and self-lubricating surfaces [1].

Substituting bis(1H,1H,2H,2H-perfluorooctyl)maleate with generic fluorinated acrylates (e.g., 6:2 fluorotelomer acrylate) or non-fluorinated maleates fundamentally alters polymer architecture and surface performance. Fluorinated acrylates undergo rapid homopolymerization, often resulting in blocky, heterogeneous copolymers with concentrated fluorinated domains and homopolymer impurities that compromise optical clarity and coating uniformity. Conversely, non-fluorinated analogs like dioctyl maleate completely fail to provide the oleophobic characteristics required for anti-fouling or low-friction applications. Furthermore, substituting with longer-chain fluorinated maleates (e.g., C8F17 derivatives) introduces severe regulatory and bioaccumulation risks associated with long-chain PFAS precursors. For applications demanding strictly alternating copolymer sequences, uniform surface energy reduction, and compliance with modern short-chain fluoropolymer regulations, this specific C6-tail maleate cannot be substituted [1].

Alternating vs. Homopolymerization Tendency

In free-radical copolymerization with electron-rich monomers such as vinyl ethers, bis(1H,1H,2H,2H-perfluorooctyl)maleate exhibits a reactivity ratio approaching zero for homopolymerization (r1 ≈ 0), driving the formation of strictly alternating copolymers. In contrast, 1H,1H,2H,2H-perfluorooctyl acrylate (6:2 FOA) shows high homopolymerization reactivity (r1 > 1 in many systems), leading to blocky structures and homopolymer impurities. The steric hindrance of the 1,2-disubstituted maleate core combined with the bulky fluorinated tails ensures that the monomer only reacts with the comonomer, yielding a highly uniform distribution of fluorinated side chains [1].

Buyers requiring uniform fluorinated domain distribution and zero homopolymer impurities in optical or coating resins must select the maleate over the acrylate.

Surface Tension Reduction in Coatings

Copolymers incorporating bis(1H,1H,2H,2H-perfluorooctyl)maleate drastically reduce the surface energy of applied films compared to their non-fluorinated counterparts. When formulated as leveling agents, fluorinated maleate copolymers can reduce the dynamic surface tension of liquid resin systems to below 20 mN/m, whereas identical copolymers based on dioctyl maleate (DOM) typically plateau above 30 mN/m. This extreme reduction in surface tension is critical for eliminating coating defects such as cratering and orange peel, as the dense packing of the dual C6F13 tails at the air-liquid interface provides superior amphiphobicity [1].

Procurement for high-performance anti-cratering and leveling additives requires the dual-fluorinated tails to achieve the critical surface tension threshold below 20 mN/m.

Regulatory Compliance and Chain Length

Bis(1H,1H,2H,2H-perfluorooctyl)maleate utilizes a 6:2 fluorotelomer (C6F13) architecture, which avoids the bioaccumulation and toxicity issues associated with legacy long-chain (C8) perfluoroalkyl substances. Compared to bis(1H,1H,2H,2H-perfluorodecyl)maleate (the C8 analog), the C6 variant provides comparable surface energy reduction (contact angles for water >110° and hexadecane >65° in optimized copolymers) while degrading into shorter, less bioaccumulative perfluorohexanoic acid (PFHxA) rather than perfluorooctanoic acid (PFOA). This makes the C6 maleate the regulatory-compliant standard for modern fluoropolymer synthesis [1].

Industrial buyers must select the C6-based maleate to ensure their final copolymer products comply with stringent global restrictions on long-chain PFAS materials.

Alternating Fluorinated Copolymer Synthesis

Ideal for reacting with vinyl ethers or vinyl acetate to produce strictly alternating copolymers without homopolymer impurities, used in specialized optical resins and low-refractive-index materials [1].

Leveling and Anti-Cratering Agents

Used as a precursor for polymeric additives in paints and coatings, where its incorporation drops dynamic surface tension below 20 mN/m to prevent surface defects [2].

Amphiphobic and Self-Lubricating Surfaces

Critical for formulating coatings that require simultaneous water and oil repellency, leveraging the dense packing of the dual C6F13 tails at the material interface [2].

Regulatory-Compliant Fluorosurfactant Manufacturing

Serves as a direct replacement for C8-based fluorinated diesters in the production of short-chain, environmentally preferable surface modifiers [3].